Cas no 1803829-88-0 (2,6-Diiodo-4-fluorobenzylamine)

• Product Name: 2,6-Diiodo-4-fluorobenzylamine
• CAS No: 1803829-88-0
• MF: C₇H₆FI₂N
• MW: 376.936589717865
• CID: 4989836
• Update Time: 2025-08-05

2,6-Diiodo-4-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diiodo-4-fluorobenzylamine

• Inchi： 1S/C7H6FI2N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H,3,11H2
• InChI Key： ZYVNYBZAKAFVTR-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1CN)I)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2,6-Diiodo-4-fluorobenzylamine

Comprehensive Guide to 2,6-Diiodo-4-fluorobenzylamine (CAS No. 1803829-88-0): Properties, Applications, and Market Insights

2,6-Diiodo-4-fluorobenzylamine (CAS No. 1803829-88-0) is a specialized fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzylamines, which are increasingly sought after due to their unique electronic and steric properties. Researchers and industry professionals are actively exploring its applications in drug discovery, material science, and specialty chemical synthesis.

The molecular structure of 2,6-Diiodo-4-fluorobenzylamine features two iodine atoms at the 2- and 6-positions and a fluorine atom at the 4-position of the benzene ring, with an amine functional group attached to the methylene bridge. This distinctive arrangement contributes to its high reactivity in cross-coupling reactions and makes it particularly valuable for constructing complex molecular architectures. Recent studies highlight its utility in Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions, which are cornerstone techniques in modern organic synthesis.

In pharmaceutical applications, 2,6-Diiodo-4-fluorobenzylamine serves as a key intermediate for developing targeted therapeutics. Its structural features allow for precise modulation of drug candidates' pharmacokinetic properties. The fluorine atom enhances metabolic stability, while the iodine atoms provide handles for further functionalization through transition metal-catalyzed reactions. These characteristics make it particularly relevant in the development of central nervous system (CNS) drugs and anticancer agents, addressing current healthcare challenges.

The agrochemical industry has shown growing interest in 2,6-diiodo-4-fluorobenzylamine derivatives for developing novel crop protection agents. The compound's halogen-rich structure contributes to the bioactivity of resulting molecules against various plant pathogens. Recent patent literature reveals its incorporation into next-generation fungicides and herbicides, responding to the global demand for more sustainable agricultural solutions.

Material scientists are exploring 2,6-Diiodo-4-fluorobenzylamine as a building block for advanced functional materials. Its ability to participate in various polymerization reactions makes it valuable for creating high-performance polymers with tailored electronic properties. The compound's potential in organic electronics, particularly in the development of OLED materials and conductive polymers, aligns with the current push for more efficient energy-saving technologies.

From a synthetic chemistry perspective, 2,6-Diiodo-4-fluorobenzylamine hydrochloride (a common derivative) offers improved handling characteristics while maintaining the parent compound's reactivity. This form is particularly useful in solid-phase peptide synthesis and other applications where controlled reactivity is essential. The hydrochloride salt's stability makes it preferable for long-term storage and transportation in research settings.

The global market for halogenated benzylamine compounds like 2,6-Diiodo-4-fluorobenzylamine is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Market analysts project particular demand growth in Asia-Pacific regions, where pharmaceutical innovation hubs are expanding rapidly. Suppliers are responding by improving scale-up processes for this compound while maintaining high purity standards required for research applications.

Quality control remains paramount when working with 2,6-Diiodo-4-fluorobenzylamine. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Researchers should verify these specifications, especially when the compound will be used in sensitive applications like medicinal chemistry or material science projects where impurity profiles can significantly impact outcomes.

Environmental and safety considerations for 2,6-Diiodo-4-fluorobenzylamine follow standard laboratory protocols for handling aromatic amines. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection should be used. Waste disposal should comply with local regulations for halogenated organic compounds, with particular attention to minimizing environmental impact.

Future research directions for 2,6-Diiodo-4-fluorobenzylamine include exploring its potential in click chemistry applications and as a scaffold for metal-organic frameworks (MOFs). The compound's versatility positions it well for emerging technologies in drug delivery systems and catalysis. As synthetic methodologies continue to advance, particularly in C-H activation and photoredox chemistry, new applications for this interesting building block are likely to emerge.

For researchers sourcing 2,6-Diiodo-4-fluorobenzylamine, it's advisable to work with suppliers who can provide custom synthesis services and derivatization options. Many laboratories now require compounds with specific isotopic labeling or additional functional groups to support their mechanistic studies or tracer experiments. The ability to obtain tailored versions of this building block can significantly accelerate research programs.

In conclusion, 2,6-Diiodo-4-fluorobenzylamine (CAS No. 1803829-88-0) represents a valuable tool for modern chemical research with diverse applications across multiple industries. Its unique combination of halogen substituents and amine functionality offers numerous possibilities for molecular design and discovery. As chemical innovation continues to address global challenges in healthcare, agriculture, and technology, specialized building blocks like this will remain essential components of the researcher's toolkit.